Cas no 2679827-34-8 (2-(2S,4S)-4-methoxy-1-(prop-2-en-1-yloxy)carbonylpyrrolidin-2-ylacetic acid)

• Product Name: 2-(2S,4S)-4-methoxy-1-(prop-2-en-1-yloxy)carbonylpyrrolidin-2-ylacetic acid
• CAS No: 2679827-34-8
• MF: C₁₁H₁₇NO₅
• MW: 243.256383657455
• CID: 5644345
• PubChem ID: 165920202
• Update Time: 2025-10-30

2-(2S,4S)-4-methoxy-1-(prop-2-en-1-yloxy)carbonylpyrrolidin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28277566
• 2-[(2S,4S)-4-methoxy-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidin-2-yl]acetic acid
• 2679827-34-8
• 2-(2S,4S)-4-methoxy-1-(prop-2-en-1-yloxy)carbonylpyrrolidin-2-ylacetic acid

• Inchi： 1S/C11H17NO5/c1-3-4-17-11(15)12-7-9(16-2)5-8(12)6-10(13)14/h3,8-9H,1,4-7H2,2H3,(H,13,14)/t8-,9-/m0/s1
• InChI Key： FHZKONADBOXLKK-IUCAKERBSA-N
• SMILES： O(C)[C@@H]1CN(C(=O)OCC=C)[C@H](CC(=O)O)C1

Computed Properties

• Exact Mass: 243.11067264g/mol
• Monoisotopic Mass: 243.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 76.1Ų

Additional information on 2-(2S,4S)-4-methoxy-1-(prop-2-en-1-yloxy)carbonylpyrrolidin-2-ylacetic acid

Introduction to 2-(2S,4S)-4-methoxy-1-(prop-2-en-1-yloxy)carbonylpyrrolidin-2-ylacetic acid (CAS No. 2679827-34-8)

2-(2S,4S)-4-methoxy-1-(prop-2-en-1-yloxy)carbonylpyrrolidin-2-ylacetic acid (CAS No. 2679827-34-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrrolidine derivatives and is characterized by its unique structural features, including a methoxy group and a propenyl ester moiety. These structural elements contribute to its biological activity and pharmacological properties, making it a promising candidate for various drug development initiatives.

The chemical structure of 2-(2S,4S)-4-methoxy-1-(prop-2-en-1-yloxy)carbonylpyrrolidin-2-ylacetic acid is defined by its chiral centers at the 2 and 4 positions of the pyrrolidine ring. The presence of these chiral centers imparts stereoselectivity to the molecule, which is crucial for its biological activity. The methoxy group at the 4-position and the propenyl ester at the 1-position further enhance its solubility and stability, making it suitable for pharmaceutical formulations.

Recent research has focused on the potential of 2-(2S,4S)-4-methoxy-1-(prop-2-en-1-yloxy)carbonylpyrrolidin-2-ylacetic acid as a lead compound for the development of new drugs targeting various diseases. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a valuable candidate for the treatment of conditions such as arthritis and chronic pain. The mechanism of action involves the modulation of key signaling pathways involved in inflammation and pain perception.

In addition to its anti-inflammatory and analgesic effects, 2-(2S,4S)-4-methoxy-1-(prop-2-en-1-yloxy)carbonylpyrrolidin-2-ylacetic acid has also been investigated for its potential neuroprotective properties. Preclinical studies have demonstrated that this compound can protect neuronal cells from oxidative stress and apoptosis, suggesting its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 2-(2S,4S)-4-methoxy-1-(prop-2-en-1-yloxy)carbonylpyrrolidin-2-ylacetic acid has been extensively studied to optimize its therapeutic efficacy. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed from the gastrointestinal tract and has a moderate plasma half-life, which allows for once-daily dosing in clinical settings. The compound is primarily metabolized by hepatic enzymes, with minimal renal excretion.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(2S,4S)-4-methoxy-1-(prop-2-en-1-yloxy)carbonylpyrrolidin-2-ylacetic acid in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses. Phase II trials are expected to provide more detailed insights into its therapeutic potential and optimal dosing regimens.

The synthesis of 2-(2S,4S)-4-methoxy-1-(prop-2-en-1-yloxy)carbonylpyrrolidin-2-ylacetic acid involves a multi-step process that requires precise control over reaction conditions to ensure the formation of the desired stereoisomer. Key steps in the synthesis include the formation of the pyrrolidine ring through a ring-closing metathesis reaction and the introduction of the methoxy and propenyl ester groups through selective functional group manipulations. The synthetic route has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In conclusion, 2-(2S,4S)-4-methoxy-1-(prop-2-en-1-yloxy)carbonylpyrrolidin-2-ylacetic acid (CAS No. 2679827-34-8) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further drug development efforts. Ongoing research and clinical trials are expected to provide valuable insights into its therapeutic potential and pave the way for new treatments for various diseases.